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Compound of Interest

Compound Name: DL-THYRONINE

Cat. No.: B092696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper handling, storage, and

experimental use of DL-Thyronine powder. The information is compiled to ensure the integrity

of the compound and the safety of laboratory personnel.

Product Information and Properties
DL-Thyronine is a derivative of the amino acid tyrosine and serves as the basic chemical

structure of thyroid hormones. It is a crucial compound for research into thyroid hormone

function, metabolism, and drug development.

Table 1: Physical and Chemical Properties of DL-Thyronine
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Property Value Reference

Chemical Name

3-[4-(4-

Hydroxyphenoxy)phenyl]-DL-

alanine

[1]

Synonyms
DL-T0, O-(4-hydroxyphenyl)-

DL-tyrosine
[1]

CAS Number 1034-10-2 [1]

Molecular Formula C₁₅H₁₅NO₄ [1]

Molecular Weight 273.28 g/mol [1]

Appearance Off-white to gray powder

Form Crystalline solid

Handling and Storage
Proper handling and storage of DL-Thyronine powder are critical to maintain its stability and

ensure user safety.

Safety Precautions
DL-Thyronine, like other thyroid hormone analogs, should be handled with care. Personal

Protective Equipment (PPE) should be worn at all times.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

avoid inhalation of the powder.

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: For operations generating dust, a NIOSH-approved dust respirator is

recommended.
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In case of exposure, follow standard first-aid procedures. If inhaled, move to fresh air. If on

skin, wash with soap and water. If in eyes, rinse with plenty of water. If ingested, seek medical

attention.

Storage Conditions
DL-Thyronine powder is sensitive to light and moisture. To ensure its stability, it should be

stored under the following conditions:

Table 2: Recommended Storage Conditions for DL-Thyronine Powder

Condition Recommendation Reference

Temperature
2-8°C for short-term storage.

-20°C for long-term storage.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Container
Keep in a tightly sealed, light-

resistant container.

Environment

Store in a dry, well-ventilated

place away from incompatible

materials such as strong

oxidizing agents.

The following diagram provides a decision-making workflow for the appropriate storage of DL-
Thyronine powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b092696?utm_src=pdf-body
https://www.benchchem.com/product/b092696?utm_src=pdf-body
https://www.benchchem.com/product/b092696?utm_src=pdf-body
https://www.benchchem.com/product/b092696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DL-Thyronine Powder Received

Is original container
light-resistant and airtight?

Intended Storage Duration?

Short-term (< 6 months) Long-term (> 6 months)

Store at 2-8°C in a desiccator. Store at -20°C under inert gas.

Log storage conditions
and date.

Yes Transfer to a suitable
light-resistant, airtight container.

No

Click to download full resolution via product page

Figure 1. Decision workflow for DL-Thyronine powder storage.

Experimental Protocols
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DL-Thyronine is sparingly soluble in aqueous solutions but has better solubility in organic

solvents. For experimental use, it is recommended to prepare a concentrated stock solution in

an organic solvent and then dilute it with the aqueous buffer or cell culture medium of choice.

Table 3: Solubility of Thyronine Analogs in Common Solvents

Solvent
Solubility of 3,3'-
Diiodo-L-thyronine

Solubility of L-
Thyroxine

Solubility of 3,3',5-
Triiodo-L-thyronine

DMSO ~30 mg/mL ~2.5 mg/mL ~30 mg/mL

Dimethylformamide

(DMF)
~30 mg/mL ~0.14 mg/mL ~1 mg/mL

DMSO:PBS (pH 7.2)

(1:30)
~0.03 mg/mL - -

DMSO:PBS (pH 7.2)

(1:5)
- ~0.5 mg/mL -

DMF:PBS (pH 7.2)

(1:1)
- - ~0.5 mg/mL

Note: Specific solubility data for DL-Thyronine is not readily available. The data for its analogs

are provided for guidance.

Protocol for Preparing a 10 mM DL-Thyronine Stock Solution in DMSO:

Materials:

DL-Thyronine powder (MW: 273.28 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Procedure:
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1. Weigh out 2.73 mg of DL-Thyronine powder and place it in a sterile polypropylene tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water

bath may aid dissolution.

4. The resulting solution is a 10 mM stock solution of DL-Thyronine.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for long-term use.

Use in Cell Culture
DL-Thyronine and its derivatives are used in cell culture to study their effects on cellular

processes. The following is a general protocol for treating cells with DL-Thyronine.

Protocol for Treating Mammalian Cells with DL-Thyronine:

Materials:

Mammalian cells of interest cultured in appropriate media

10 mM DL-Thyronine stock solution in DMSO

Serum-free or low-serum cell culture medium

Phosphate-Buffered Saline (PBS)

Procedure:

1. Plate cells at the desired density in a multi-well plate and allow them to adhere overnight.

2. The following day, aspirate the growth medium and wash the cells once with sterile PBS.

3. Replace the medium with serum-free or low-serum medium to minimize interference from

hormones present in the serum. Incubate for 4-6 hours.
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4. Prepare the desired working concentrations of DL-Thyronine by diluting the 10 mM stock

solution in the serum-free/low-serum medium. For example, to prepare a 10 µM working

solution, dilute the stock solution 1:1000.

5. Prepare a vehicle control using the same concentration of DMSO as in the highest

concentration of DL-Thyronine treatment.

6. Aspirate the starvation medium from the cells and add the medium containing the different

concentrations of DL-Thyronine or the vehicle control.

7. Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified

incubator with 5% CO₂.

8. After the incubation period, proceed with the desired downstream analysis (e.g., cell

viability assay, gene expression analysis, or western blotting).

The following diagram illustrates a general workflow for a cell-based experiment using DL-
Thyronine.
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Figure 2. General workflow for a cell-based experiment with DL-Thyronine.

Stability
DL-Thyronine powder is stable when stored correctly. However, its stability in solution is more

limited.

Stock Solutions: Stock solutions in anhydrous DMSO or DMF are stable for several months

when stored in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Aqueous Solutions: It is recommended to prepare fresh aqueous working solutions from the

stock solution for each experiment. Aqueous solutions of thyronine analogs are not
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recommended for storage for more than one day.

Thyroid Hormone Signaling
DL-Thyronine is the non-iodinated backbone of thyroid hormones. While it does not bind to

thyroid hormone receptors (TRs) with high affinity, it is a valuable tool for studying the structural

requirements for TR binding and activation. The canonical thyroid hormone signaling pathway

involves the binding of iodinated thyronines (T3 and T4) to nuclear TRs, which then regulate

gene expression.

The following diagram provides a simplified overview of the canonical thyroid hormone

signaling pathway.
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Figure 3. Simplified canonical thyroid hormone signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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